Cas no 148613-10-9 (L-Phenylalanine,5-(acetyloxy)-N-(trifluoroacetyl)-2-(trimethylstannyl)-, ethyl ester (9CI))

L-Phenylalanine,5-(acetyloxy)-N-(trifluoroacetyl)-2-(trimethylstannyl)-, ethyl ester (9CI) Properties

Names and Identifiers

• L-Phenylalanine,5-(acetyloxy)-N-(trifluoroacetyl)-2-(trimethylstannyl)-, ethyl ester (9CI)
• L-PHENYLALANINE, 5-(ACETYLOXY)-N-TRIFLUOROACETYL-2-TRIMETHYLSTANNYL, ETHYL ESTER
• N-TRIFLUOROACETYL-3-ACETOXY-6-TRIMETHYLSTANNYL-L-PHENYLALANINE ETHYL ESTER
• N-TRIFLUOROACETYL-3-ACETYL-6-TRIMETHYLSTANNYL-L-M-TYROSINE ETHYL ESTER
• N-TRIFLUOROACETYL-5-ACETOXY-2-TRIMETHYLSTANNYL-L-PHENYLALANINE ETHYL ESTER
• N-Trifluoroacetyl-5-acetoxy-2-trimethylstannyl-phenylalanine ethyl ester
• 148613-10-9
• L-Phenylalanine,5-(acetyloxy)-n-trifluoroacetyL-2-trimethylstannyl,ethylester
• (S)-ethyl 3-(5-acetoxy-2-(trimethylstannyl)phenyl)-2-(2,2,2-trifluoroacetamido)propanoate
• ethyl (2S)-3-(5-acetyloxy-2-trimethylstannylphenyl)-2-[(2,2,2-trifluoroacetyl)amino]propanoate
• L-Phenylalanine,5-(acetyloxy)-N-trifluoroacetyl-2-trimethylstannyl,ethyl ester
• +Expand

• InChIKey： YVDNFHPHOLEQQF-KCOFNFEMSA-N
• Inchi： InChI=1S/C15H15F3NO5.3CH3.Sn/c1-3-23-13(21)12(19-14(22)15(16,17)18)8-10-5-4-6-11(7-10)24-9(2)20;;;;/h4,6-7,12H,3,8H2,1-2H3,(H,19,22);3*1H3;/t12-;;;;/m0..../s1
• SMILES： CCOC([C@@H](NC(C(F)(F)F)=O)CC1=C([Sn](C)(C)C)C=CC(OC(C)=O)=C1)=O

Computed Properties

• Exact Mass: 511.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 9
• Monoisotopic Mass: 511.062860g/mol
• Heavy Atom Count: 28
• Complexity: 577
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• LogP: 2.70070
• PSA: 81.70000